Phosphorylase Kinase beta-Subunit Fragment (420-436)

Specification

• CAS No.: 150829-21-3
• Molecular Formula: C₇₉H₁₃₁N₃₁O₂₅S
• Molecular Weight: 1947.14
• IUPAC Name: 2-[[2-[[2-[[2-[[4-amino-2-[[2-[[1-[2-[[2-[[6-amino-2-[[5-amino-2-[[2-[[2-[[1-[4-amino-2-[[5-carbamimidamido-2-(2,6-diaminohexanoylamino)pentanoyl]amino]-4-oxobutanoyl]pyrrolidine-2-carbonyl]amino]acetyl]amino]-3-hydroxypropanoyl]amino]-5-oxopentanoyl]amino]hexanoyl]amino]-5-carbamimidamidopentanoyl]amino]-3-phenylpropanoyl]pyrrolidine-2-carbonyl]amino]-3-hydroxypropanoyl]amino]-4-oxobutanoyl]amino]-3-sulfanylpropanoyl]amino]acetyl]amino]-5-carbamimidamidopentanoyl]amino]butanedioic acid
• Standard InChI: InChI=1S/C79H131N31O25S/c80-24-6-4-15-41(82)62(120)99-44(18-9-27-93-78(88)89)66(124)105-49(33-58(85)115)75(133)109-29-11-20-54(109)72(130)96-36-60(117)98-51(37-111)70(128)102-46(22-23-56(83)113)68(126)100-43(16-5-7-25-81)65(123)101-45(19-10-28-94-79(90)91)67(125)104-48(31-40-13-2-1-3-14-40)74(132)110-30-12-21-55(110)73(131)107-52(38-112)71(129)103-47(32-57(84)114)69(127)108-53(39-136)63(121)95-35-59(116)97-42(17-8-26-92-77(86)87)64(122)106-50(76(134)135)34-61(118)119/h1-3,13-14,41-55,111-112,136H,4-12,15-39,80-82H2,(H2,83,113)(H2,84,114)(H2,85,115)(H,95,121)(H,96,130)(H,97,116)(H,98,117)(H,99,120)(H,100,126)(H,101,123)(H,102,128)(H,103,129)(H,104,125)(H,105,124)(H,106,122)(H,107,131)(H,108,127)(H,118,119)(H,134,135)(H4,86,87,92)(H4,88,89,93)(H4,90,91,94)
• SMILES: C1CC(N(C1)C(=O)C(CC2=CC=CC=C2)NC(=O)C(CCCNC(=N)N)NC(=O)C(CCCCN)NC(=O)C(CCC(=O)N)NC(=O)C(CO)NC(=O)CNC(=O)C3CCCN3C(=O)C(CC(=O)N)NC(=O)C(CCCNC(=N)N)NC(=O)C(CCCCN)N)C(=O)NC(CO)C(=O)NC(CC(=O)N)C(=O)NC(CS)C(=O)NCC(=O)NC(CCCNC(=N)N)C(=O)NC(CC(=O)O)C(=O)O

Introduction

Chemical Properties and Synthesis

Molecular Characteristics

Phosphorylase kinase beta-subunit fragment (420-436) is a synthetic peptide with the molecular formula $C_{79}H_{131}N_{31}O_{25}S$ and a molecular weight of approximately 1946.2 Da. The peptide is typically supplied as a lyophilized powder with a purity exceeding 95%, making it suitable for high-precision research applications.

The sequence of the peptide is:

• Three-letter code: Lys-Arg-Asn-Pro-Gly-Ser-Gln-Lys-Arg-Phe-Pro-Ser-Asn-Cys-Gly-Arg-Asp

• One-letter code: KRNPGSQKRFPSNCGRD

This sequence corresponds to residues 420 through 436 of the beta subunit of phosphorylase kinase.

Physical and Solubility Properties

The peptide is soluble in dimethyl sulfoxide (DMSO) and can be prepared as stock solutions at various concentrations depending on experimental requirements. For optimal solubility, heating to 37°C followed by ultrasonic agitation is recommended. Storage conditions are critical; the compound should be stored at -20°C for short-term use or -80°C for extended stability.

Synthetic Production

Phosphorylase kinase beta-subunit fragment (420-436) is synthesized using solid-phase peptide synthesis (SPPS), a widely used method for producing high-purity peptides. The synthetic nature ensures batch-to-batch consistency, which is essential for reproducibility in research.

Biological Role and Functional Significance

Overview of Phosphorylase Kinase

Phosphorylase kinase (PhK) is a serine/threonine-specific protein kinase that plays a pivotal role in glycogenolysis by activating glycogen phosphorylase, thereby facilitating the release of glucose-1-phosphate from glycogen. The enzyme is a large hexadecameric complex composed of four subunits: alpha ($\alpha$), beta ($\beta$), gamma ($\gamma$), and delta ($\delta$), arranged in an $(\alpha\beta\gamma\delta)_4$ configuration.

The beta subunit serves as a regulatory component and undergoes phosphorylation, which modulates the activity of the catalytic gamma subunit.

Functional Role of the Beta Subunit Fragment (420-436)

The beta-subunit fragment (420-436) represents a specific region within the regulatory domain that has been implicated in protein-protein interactions and allosteric regulation within the PhK complex. This fragment may contribute to:

• Allosteric Activation: The conformational changes induced by phosphorylation within this region are thought to influence the gamma subunit's activity.

• Structural Integrity: The beta subunit forms interconnecting bridges within the PhK complex, contributing to its quaternary structure.

• Regulatory Interactions: Residues within this fragment may interact with other subunits or external regulators, mediating signal transduction pathways involved in glycogen metabolism.

Structural Insights

Tertiary and Quaternary Structures

Atomic models derived from computational approaches and cryo-electron microscopy have revealed that the beta subunits form interconnecting bridges within the PhK complex. These bridges are essential for maintaining structural integrity and facilitating inter-subunit communication.

Residues within the 420-436 region may participate in these structural roles by interacting with adjacent domains or other subunits.

Interaction with Other Subunits

Biochemical studies using chemical cross-linking have identified potential interaction sites between the beta and gamma subunits. These interactions are phosphorylation-dependent and involve conformational changes that propagate through the complex.

Research Applications

Biochemical Studies

The synthetic peptide corresponding to residues 420-436 has been used as a tool to study:

• Phosphorylation Dynamics: By mimicking specific regions of the beta subunit, this fragment allows researchers to investigate phosphorylation-induced conformational changes.

• Protein Interactions: The peptide serves as a model system for identifying interaction partners within the PhK complex.

Structural Biology

The fragment has been employed in structural studies to:

• Map interaction sites between subunits.

• Validate computational models of PhK.

• Explore allosteric mechanisms underlying enzyme regulation.

Data Tables

Table 1: Chemical Properties of Phosphorylase Kinase Beta-Subunit Fragment (420-436)

Property	Value
Molecular Formula	$C_{79}H_{131}N_{31}O_{25}S$
Molecular Weight	1946.2 Da
Purity	>95%
Solubility	Soluble in DMSO
Storage Conditions	-20°C (short-term), -80°C (long-term)

Table 2: Amino Acid Sequence

Position	Residue	One-Letter Code
420	Lys	K
421	Arg	R
...	...	...
436	Asp	D